Cas no 801303-26-4 (Benzoic acid,4-(2-methyl-1-oxobutyl)-, ethyl ester)
801303-26-4 structure
Product Name:Benzoic acid,4-(2-methyl-1-oxobutyl)-, ethyl ester
CAS No:801303-26-4
MF:C14H18O3
MW:234.290924549103
CID:713040
PubChem ID:45116508
Update Time:2025-04-19
Benzoic acid,4-(2-methyl-1-oxobutyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-(2-methyl-1-oxobutyl)-, ethyl ester
- Benzoic acid, 4-(2-methyl-1-oxobutyl)-, ethyl ester (9CI)
- (+/-)-Ethyl 4-(1-oxo-2-methylbutyl)benzoate
- Ethyl 4-(2-methylbutanoyl)benzoate
- 801303-26-4
- FT-0703443
- UYKLBLGHVLRAOL-UHFFFAOYSA-N
- Benzoic acid,4-(2-methyl-1-oxobutyl)-,ethyl ester(9ci)
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- Inchi: 1S/C14H18O3/c1-4-10(3)13(15)11-6-8-12(9-7-11)14(16)17-5-2/h6-10H,4-5H2,1-3H3
- InChI Key: UYKLBLGHVLRAOL-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C(=O)OCC)=CC=1)C(C)CC
Computed Properties
- Exact Mass: 234.126
- Monoisotopic Mass: 234.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4A^2
- XLogP3: 3.2
Benzoic acid,4-(2-methyl-1-oxobutyl)-, ethyl ester Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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